Cas no 851378-93-3 (7-[3-(Undeca-2,5,8-trien-1-yl)oxiran-2-yl]hept-5-enoic acid)

7-[3-(Undeca-2,5,8-trien-1-yl)oxiran-2-yl]hept-5-enoic acid is a specialized epoxy fatty acid derivative featuring a unique polyunsaturated hydrocarbon chain with conjugated triene and epoxy functionalities. Its structural complexity enables reactivity in cross-linking and polymerization applications, making it valuable in advanced material synthesis. The compound’s unsaturated backbone and epoxy group offer sites for further chemical modification, facilitating tailored functionalization in polymer chemistry and coatings. Its potential as an intermediate in bioactive compound synthesis is also noteworthy, given its resemblance to naturally occurring oxylipins. Careful handling is advised due to its reactive moieties, ensuring stability in storage and application.
7-[3-(Undeca-2,5,8-trien-1-yl)oxiran-2-yl]hept-5-enoic acid structure
851378-93-3 structure
Product Name:7-[3-(Undeca-2,5,8-trien-1-yl)oxiran-2-yl]hept-5-enoic acid
CAS No:851378-93-3
MF:C20H30O3
MW:318.450406551361
CID:3165268
PubChem ID:53394044
Update Time:2025-05-28

7-[3-(Undeca-2,5,8-trien-1-yl)oxiran-2-yl]hept-5-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 8(9)-EpETE
    • (+/-)8(9)-EpETE
    • 7-(3-undeca-2,5,8-trienyloxiran-2-yl)hept-5-enoic acid
    • 7-[3-(Undeca-2,5,8-trien-1-yl)oxiran-2-yl]hept-5-enoic acid
    • (5Z)-7-[3-(2Z,5Z,8Z)-2,5,8-Undecatrien-1-yl-2-oxiranyl]-5-heptenoic acid (ACI)
    • 5-Heptenoic acid, 7-[3-(2Z,5Z,8Z)-2,5,8-undecatrienyloxiranyl]-, (5Z)- (9CI)
    • 8,9-Epoxyeicosatetraenoic acid
    • 851378-93-3
    • DTXSID40693990
    • Inchi： 1S/C20H30O3/c1-2-3-4-5-6-7-8-9-12-15-18-19(23-18)16-13-10-11-14-17-20(21)22/h3-4,6-7,9-10,12-13,18-19H,2,5,8,11,14-17H2,1H3,(H,21,22)/b4-3-,7-6-,12-9-,13-10-
    • InChI Key： YKIOHMXLFWMWKD-JJUYGIQRSA-N
    • SMILES： C(C1OC1C/C=C\CCCC(=O)O)/C=C\C/C=C\C/C=C\CC

Computed Properties

  • Exact Mass: 318.21949481 g/mol
  • Monoisotopic Mass: 318.21949481 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 13
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 4
  • XLogP3: 4.7
  • Topological Polar Surface Area: 49.8
  • Molecular Weight: 318.4

7-[3-(Undeca-2,5,8-trien-1-yl)oxiran-2-yl]hept-5-enoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci64972-25ug
(±)8(9)-EpETE
 851378-93-3 98%
25ug
 ￥574.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci64972-50ug
(±)8(9)-EpETE
 851378-93-3 98%
50ug
 ￥1015.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci64972-100ug
(±)8(9)-EpETE
 851378-93-3 98%
100ug
 ￥1932.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci64972-500ug
(±)8(9)-EpETE
 851378-93-3 98%
500ug
 ￥7967.00 2023-09-09
Larodan
12-2044-39-100ug
8,9-epoxy-5(Z),11(Z),14(Z),17(Z)-eicosatetraenoic acid
 851378-93-3 >95%
100ug
 €221.00 2023-09-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
E912832-100μg
(±)8(9)-EpETE
 851378-93-3 98%
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 ￥2,908.80 2022-01-14
Larodan
12-2044-39-100g
8,9-epoxy-5(Z),11(Z),14(Z),17(Z)-eicosatetraenoic acid
 851378-93-3 >95%
100g
 €210.00 2025-03-07

7-[3-(Undeca-2,5,8-trien-1-yl)oxiran-2-yl]hept-5-enoic acid Production Method

Production Method 1

2734-47-6 2734-47-6
851378-93-3 851378-93-3
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  50 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
The ω-3 epoxide of eicosapentaenoic acid inhibits endothelial cell proliferation by p38 MAP kinase activation and cyclin D1/CDK4 down-regulation
Cui, Pei H.; Petrovic, Nenad; Murray, Michael, British Journal of Pharmacology, 2011, 162(5), 1143-1155

Production Method 2

10417-94-4 10417-94-4
851378-93-3 851378-93-3
845673-96-3 845673-96-3
504435-15-8 504435-15-8
851378-94-4 851378-94-4
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  1 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  rt
Reference
Anti-inflammatory ω-3 endocannabinoid epoxides
McDougle, Daniel R.; Watson, Josephine E.; Abdeen, Amr A.; Adili, Reheman; Caputo, Megan P.; et al, Proceedings of the National Academy of Sciences of the United States of America, 2017, 114(30),

7-[3-(Undeca-2,5,8-trien-1-yl)oxiran-2-yl]hept-5-enoic acid Raw materials

7-[3-(Undeca-2,5,8-trien-1-yl)oxiran-2-yl]hept-5-enoic acid Preparation Products

7-[3-(Undeca-2,5,8-trien-1-yl)oxiran-2-yl]hept-5-enoic acid Related Literature

Related Categories

851378-93-3 (7-[3-(Undeca-2,5,8-trien-1-yl)oxiran-2-yl]hept-5-enoic acid) Related Products

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